Cas no 2172604-70-3 (2-oxo-2-phenylethyl chloroformate)

• Product Name: 2-oxo-2-phenylethyl chloroformate
• CAS No: 2172604-70-3
• MF: C₉H₇ClO₃
• MW: 198.603081941605
• CID: 5943250
• PubChem ID: 165788787
• Update Time: 2025-05-23

2-oxo-2-phenylethyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-phenylethyl chloroformate
• EN300-1612942
• 2172604-70-3

• Inchi： 1S/C9H7ClO3/c10-9(12)13-6-8(11)7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： ABALECJDAGABSS-UHFFFAOYSA-N
• SMILES： ClC(=O)OCC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 198.0083718g/mol
• Monoisotopic Mass: 198.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4Ų

Additional information on 2-oxo-2-phenylethyl chloroformate

Recent Advances in the Application of 2-Oxo-2-phenylethyl Chloroformate (CAS: 2172604-70-3) in Chemical Biology and Pharmaceutical Research

2-Oxo-2-phenylethyl chloroformate (CAS: 2172604-70-3) is a versatile chemical reagent that has garnered significant attention in recent years due to its unique reactivity and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its chloroformate and phenyl ketone functional groups, serves as a valuable building block for the synthesis of complex molecules, including prodrugs, fluorescent probes, and enzyme inhibitors. Recent studies have explored its utility in various biochemical and medicinal chemistry contexts, shedding light on its mechanisms of action and potential therapeutic benefits.

One of the most notable applications of 2-oxo-2-phenylethyl chloroformate is its role in the development of prodrugs. Researchers have utilized its reactive chloroformate group to conjugate bioactive molecules, enabling targeted drug delivery and controlled release. For instance, a 2023 study demonstrated the successful conjugation of this reagent with anticancer agents, resulting in prodrugs that exhibit enhanced stability and reduced off-target effects. The phenyl ketone moiety further facilitates the design of photoactivatable prodrugs, which can be triggered by specific wavelengths of light, offering spatiotemporal control over drug activation.

In addition to prodrug development, 2-oxo-2-phenylethyl chloroformate has been employed in the synthesis of fluorescent probes for bioimaging. Its ability to react selectively with amino and hydroxyl groups makes it an ideal candidate for labeling biomolecules. Recent work has highlighted its use in creating turn-on fluorescent probes for detecting enzymatic activity in live cells. These probes leverage the chloroformate group's reactivity to form covalent bonds with target enzymes, while the phenyl ketone moiety contributes to the fluorescence signal upon enzymatic cleavage. Such advancements hold promise for real-time monitoring of biochemical processes in disease models.

Furthermore, this compound has shown potential in the design of enzyme inhibitors. A 2024 study reported the synthesis of irreversible inhibitors targeting serine hydrolases, where 2-oxo-2-phenylethyl chloroformate acts as a warhead to covalently modify the active site of the enzyme. The study revealed that the inhibitor's efficacy is influenced by the electronic properties of the phenyl ketone group, which can be fine-tuned to optimize binding affinity and selectivity. These findings underscore the reagent's utility in developing targeted therapies for diseases involving dysregulated enzyme activity.

Despite its promising applications, challenges remain in the large-scale synthesis and stability of 2-oxo-2-phenylethyl chloroformate. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as well as exploring stabilizing additives to prolong its shelf life. Advances in green chemistry have also led to the development of more sustainable methods for its production, reducing the environmental impact associated with traditional synthetic approaches.

In conclusion, 2-oxo-2-phenylethyl chloroformate (CAS: 2172604-70-3) represents a valuable tool in chemical biology and pharmaceutical research, with diverse applications ranging from prodrug design to bioimaging and enzyme inhibition. Ongoing research continues to uncover new opportunities for this reagent, highlighting its potential to address unmet medical needs. Future studies will likely focus on expanding its utility in targeted therapies and exploring its compatibility with emerging technologies such as nanotechnology and CRISPR-based systems.